Cas no 2155636-82-9 (2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropan-1-amine
• CAS No: 2155636-82-9
• MF: C₈H₁₄F₃N
• MW: 181.198672771454
• CID: 6399111
• PubChem ID: 165850882
• Update Time: 2025-05-20

2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropan-1-amine
• EN300-1938316
• 2155636-82-9

• Inchi： 1S/C8H14F3N/c1-6(2)5-7(6,12)3-4-8(9,10)11/h3-5,12H2,1-2H3
• InChI Key： JFYONJWLZSNTFK-UHFFFAOYSA-N
• SMILES： FC(CCC1(CC1(C)C)N)(F)F

Computed Properties

• Exact Mass: 181.10783394g/mol
• Monoisotopic Mass: 181.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-(3,3,3-trifluoropropyl)cyclopropan-1-amine

2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine: A Comprehensive Overview

Introduction to 2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine

2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine, commonly referred to by its CAS number 2155636-82-9, is a unique organic compound with a complex structure and diverse applications. This compound belongs to the class of cyclopropane derivatives and features a trifluoropropyl group attached to the cyclopropane ring. The presence of fluorine atoms in the trifluoropropyl group imparts distinct electronic and steric properties to the molecule, making it a subject of interest in various fields of chemistry and materials science.

Structural Insights and Chemical Properties

The molecular structure of 2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine is characterized by a cyclopropane ring with two methyl groups at the 2-position and a trifluoropropyl group at the 1-position. The cyclopropane ring introduces significant ring strain due to its triangular geometry, which can influence the reactivity and stability of the compound. The trifluoropropyl group adds electron-withdrawing effects due to the electronegativity of fluorine atoms, which can modulate the electronic properties of the molecule.

Recent studies have explored the impact of fluorine substitution on the physical and chemical properties of cyclopropane derivatives. For instance, research published in *Journal of Organic Chemistry* highlights how fluorinated substituents can enhance the stability and reactivity of cyclopropane rings in certain reaction conditions. These findings underscore the importance of understanding the role of fluorine in shaping the behavior of this compound.

Applications in Pharmaceutical and Materials Science

2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine has found applications in both pharmaceuticals and materials science. In drug discovery, this compound serves as a valuable building block for synthesizing bioactive molecules with potential therapeutic effects. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

In materials science, this compound is being investigated for its potential use in creating advanced materials with tailored properties. For example, researchers at Stanford University have explored its role in synthesizing polymers with enhanced thermal stability and mechanical strength. These advancements highlight the versatility of this compound across multiple disciplines.

Synthesis and Manufacturing Processes

The synthesis of 2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Traditional methods often employ Friedel-Crafts alkylation or other cycloaddition reactions to construct the cyclopropane ring. However, recent advancements have introduced more efficient and environmentally friendly methods.

A study published in *Green Chemistry* demonstrated a novel approach using microwave-assisted synthesis to produce this compound with higher yields and reduced environmental impact. This method leverages microwave irradiation to accelerate reaction rates while minimizing energy consumption and waste generation.

Safety Considerations and Environmental Impact

While 2,2-Dimethyl-1-(3,3,3-Trifluoropropyl)Cyclopropan-1-Amine exhibits promising properties for various applications, it is essential to address safety considerations during its handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to prevent exposure risks.

From an environmental perspective, efforts are being made to develop sustainable manufacturing processes that reduce waste generation and minimize ecological footprint. Research into recycling strategies for fluorinated compounds is ongoing and holds promise for mitigating environmental concerns associated with their production.